Cas no 145354-82-1 (1,3-Dioxolane-2-methanol,4-(acetyloxy)-, 2-benzoate)

1,3-Dioxolane-2-methanol,4-(acetyloxy)-, 2-benzoate structure
145354-82-1 structure
Product Name:1,3-Dioxolane-2-methanol,4-(acetyloxy)-, 2-benzoate
CAS No:145354-82-1
MF:C13H14O6
MW:266.246664524078
CID:101693
PubChem ID:9835070
Update Time:2025-04-18

1,3-Dioxolane-2-methanol,4-(acetyloxy)-, 2-benzoate Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolane-2-methanol,4-(acetyloxy)-, 2-benzoate
    • (4-acetyloxy-1,3-dioxolan-2-yl)methyl benzoate
    • [(2R,4R)-4-acetyloxy-1,3-dioxolan-2-yl]methyl benzoate
    • BENZOIC ACID (S)-4-ACETOXY-[1,3]DIOXOLAN-2-YLMETHYL ESTER
    • 145354-82-1
    • SCHEMBL132805
    • DTXSID90431501
    • [4-(ACETYLOXY)-1,3-DIOXOLAN-2-YL]METHYL BENZOATE
    • Inchi: 1S/C13H14O6/c1-9(14)18-12-8-16-11(19-12)7-17-13(15)10-5-3-2-4-6-10/h2-6,11-12H,7-8H2,1H3
    • InChI Key: HZFOOXNVWXVDJP-UHFFFAOYSA-N
    • SMILES: O1C(COC1COC(C1C=CC=CC=1)=O)OC(C)=O

Computed Properties

  • Exact Mass: 266.07900
  • Monoisotopic Mass: 266.07903816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • PSA: 71.06000
  • LogP: 1.10550

1,3-Dioxolane-2-methanol,4-(acetyloxy)-, 2-benzoate Related Literature

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